Cas no 2098088-28-7 (5-chloro-N-(pyrrolidin-3-yl)pyrimidin-2-amine dihydrochloride)

• Product Name: 5-chloro-N-(pyrrolidin-3-yl)pyrimidin-2-amine dihydrochloride
• CAS No: 2098088-28-7
• MF: C₈H₁₃Cl₃N₄
• MW: 271.57461810112
• CID: 5725506
• PubChem ID: 92131012
• Update Time: 2025-06-14

5-chloro-N-(pyrrolidin-3-yl)pyrimidin-2-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2098088-28-7
• AKOS026748106
• F2167-4028
• 5-chloro-N-(pyrrolidin-3-yl)pyrimidin-2-amine dihydrochloride
• starbld0038040
• 5-chloro-N-pyrrolidin-3-ylpyrimidin-2-amine;dihydrochloride

• Inchi： 1S/C8H11ClN4.2ClH/c9-6-3-11-8(12-4-6)13-7-1-2-10-5-7;;/h3-4,7,10H,1-2,5H2,(H,11,12,13);2*1H
• InChI Key： WYLSQEHGQYKLFR-UHFFFAOYSA-N
• SMILES： ClC1C=NC(=NC=1)NC1CNCC1.Cl.Cl

Computed Properties

• Exact Mass: 270.020580g/mol
• Monoisotopic Mass: 270.020580g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8Ų

Additional information on 5-chloro-N-(pyrrolidin-3-yl)pyrimidin-2-amine dihydrochloride

Comprehensive Overview of 5-chloro-N-(pyrrolidin-3-yl)pyrimidin-2-amine dihydrochloride (CAS No. 2098088-28-7)

5-chloro-N-(pyrrolidin-3-yl)pyrimidin-2-amine dihydrochloride (CAS No. 2098088-28-7) is a chemically synthesized compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, belongs to the class of pyrimidine derivatives, which are known for their diverse biological activities. The presence of a chloro substituent and a pyrrolidine moiety in its structure makes it a promising candidate for various applications, particularly in drug discovery and development.

The molecular formula of 5-chloro-N-(pyrrolidin-3-yl)pyrimidin-2-amine dihydrochloride is C₈H₁₂ClN₅·2HCl, and its molecular weight is 282.58 g/mol. The compound is typically available as a white to off-white crystalline powder, soluble in water and polar organic solvents. Its CAS number 2098088-28-7 is a unique identifier that ensures precise tracking and referencing in scientific literature and regulatory documents.

One of the key reasons for the growing interest in 5-chloro-N-(pyrrolidin-3-yl)pyrimidin-2-amine dihydrochloride is its potential as a kinase inhibitor. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer, inflammation, and neurodegenerative disorders. Researchers are actively exploring this compound's ability to modulate specific kinase targets, which could lead to the development of novel therapeutics.

In recent years, the demand for small molecule inhibitors like 5-chloro-N-(pyrrolidin-3-yl)pyrimidin-2-amine dihydrochloride has surged, driven by advancements in precision medicine and targeted therapy. The compound's unique structural features, including the pyrimidine core and the pyrrolidine ring, contribute to its binding affinity and selectivity for specific biological targets. This makes it a valuable tool for both academic and industrial research.

Another area of interest is the compound's potential application in central nervous system (CNS) drug discovery. The pyrrolidine moiety is a common pharmacophore in CNS-active compounds due to its ability to cross the blood-brain barrier. Researchers are investigating whether 5-chloro-N-(pyrrolidin-3-yl)pyrimidin-2-amine dihydrochloride could be optimized for treating neurological conditions such as Alzheimer's disease or Parkinson's disease.

The synthesis of 5-chloro-N-(pyrrolidin-3-yl)pyrimidin-2-amine dihydrochloride involves multi-step organic reactions, including nucleophilic substitution and amine protection/deprotection strategies. These processes require careful optimization to ensure high yield and purity, which are critical for its use in biological assays. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize the compound.

From a commercial perspective, 5-chloro-N-(pyrrolidin-3-yl)pyrimidin-2-amine dihydrochloride is available from several specialty chemical suppliers. Its CAS number 2098088-28-7 is often used as a search term by researchers looking for high-quality batches. The compound is typically supplied in milligram to gram quantities, catering to the needs of both small-scale academic labs and large-scale industrial projects.

In the context of drug discovery, 5-chloro-N-(pyrrolidin-3-yl)pyrimidin-2-amine dihydrochloride is often used as a building block or intermediate in the synthesis of more complex molecules. Its versatility allows for further functionalization, enabling the creation of libraries of analogs for structure-activity relationship (SAR) studies. This approach is particularly valuable in hit-to-lead optimization campaigns.

Safety and handling of 5-chloro-N-(pyrrolidin-3-yl)pyrimidin-2-amine dihydrochloride are also important considerations. While the compound is not classified as hazardous under standard regulations, proper laboratory practices, including the use of personal protective equipment (PPE) and adequate ventilation, are recommended. Material Safety Data Sheets (MSDS) provided by suppliers offer detailed guidance on storage and handling.

Looking ahead, the future of 5-chloro-N-(pyrrolidin-3-yl)pyrimidin-2-amine dihydrochloride appears promising. As research into kinase inhibitors and CNS-targeted therapies continues to expand, this compound is likely to remain a focal point for innovation. Its CAS number 2098088-28-7 will continue to serve as a key identifier in scientific databases and patent applications, ensuring its traceability and relevance in the years to come.